Cas no 19455-23-3 (Potassium Trimethylacetate)

• Product Name: Potassium Trimethylacetate
• CAS No: 19455-23-3
• MF: C₅H₉KO₂
• MW: 140.222062826157
• MDL: MFCD00671345
• CID: 1386908
• PubChem ID: 354333804
• Update Time: 2025-10-30

Potassium Trimethylacetate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, potassium salt
• Potassium pivalate
• pivalic acid potassium salt
• PotassiuM triMethylacetate
• Kpivalate
• potassium 2,2-dimethylpropionate
• trimethylacetic acid potassium salt
• 2,2-Dimethylpropionic Acid Potassium Salt
• 2,2-Dimethylpropanoic acid potassium salt
• Potassium 2,2-dimethylpropanoate
• Potassium tert-butylcarboxylate
• Pivalic acid potassium
• PotassiuM triMethylacetate, 95%
• AKOS016339522
• potassiumpivalate
• 19455-23-3
• potassium;2,2-dimethylpropanoate
• AS-60502
• SY073914
• D70697
• SCHEMBL2349136
• AKOS003052756
• CS-W022935
• C5H9KO2
• P2354
• MFCD00671345
• Potassium pivalate; potassium 2,2-dimethylpropionate;
• Potassium Trimethylacetate

• MDL： MFCD00671345
• Inchi： 1S/C5H10O2.K/c1-5(2,3)4(6)7;/h1-3H3,(H,6,7);/q;+1/p-1
• InChI Key： WFMNHCSATCWAAQ-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 140.02400
• Monoisotopic Mass: 140.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: ca 200℃
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 40.13000
• LogP: -0.21760
• Vapor Pressure: No data available

Potassium Trimethylacetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters